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Compound of Interest

Cat. No.: B15333027

Compound Name: 4-(tert-Butyl)-2-iodopyridine

Get Quote

Chemical Profile & Hazard Identification

Before disposal, you must verify the chemical state. This compound is an iodinated pyridine

derivative.[1] Unlike simple pyridine, the iodine atom introduces specific disposal constraints

regarding incineration temperatures and scrubber requirements.

Property

Data

Chemical Name

4-(tert-Butyl)-2-iodopyridine

CAS Number

63921-23-3

Molecular Formula

CoH12IN

Physical State

Liquid (Viscous oil) or Low-melting Solid

Primary Hazards

Skin/Eye lIrritant (H315, H319), Respiratory
Irritant (H335)

Waste Class

Halogenated Organic (Critical for Incineration)

Incompatibilities

Strong Oxidizers, Strong Acids (Risk of
lodine/HI release)
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Senior Scientist Insight: The carbon-iodine (C-1) bond in position 2 is relatively weak compared
to C-Cl or C-Br bonds.[1][2] Exposure to strong light or oxidizers in a waste container can cause

homolytic cleavage, releasing free iodine (

), which is corrosive and will stain waste containers/hoods. Always store waste
containers away from direct light.

Waste Segregation Strategy

Proper segregation is the single most important step in this protocol.

e The Rule: This compound must NEVER be placed in the "General Organic" or "Non-
Halogenated" waste stream.

e The Reason: Standard non-halogenated waste is often used as fuel blending for cement
kilns. Halogens (lodine) release acid gases (HI) and elemental iodine upon combustion,
which corrodes standard incinerators and poisons catalytic converters. It requires a
dedicated High-Temperature Incinerator with Acid Scrubbers.[1]

Disposal Decision Matrix

The following logic flow dictates the handling of the substance based on its purity and mixture
state.
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Waste: 4-(tert-Butyl)-2-iodopyridine

Is the waste Pure or in Solution?

Pure Substance

(Expired/Excess) Dissolved in Solvent

If Solid

Is the Solvent Halogenated?
(e.g., DCM, Chloroform)

Solid Waste Stream If Liquid

(Halogenated)

Yes (DCM/CHCI3)
Liquid Waste: HALOGENATED Liquid Waste: HALOGENATED
(Red Can/Tag) (Even if solvent is non-halo)

CRITICAL: The presence of lodine
automatically classifies the
ENTIRE mixture as Halogenated.

No (Hexane/EtOAc)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating iodinated pyridine waste. Note that the presence of
the iodine atom dictates the waste stream regardless of the solvent used.

Step-by-Step Disposal Protocol
A. Liquid Waste (Solutions & Pure Liquid)[1]

» Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container.[1] Avoid
metal cans if possible, as long-term exposure to iodine vapor (if decompaosition occurs) can
corrode metal.[1]
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e Labeling:

o

Affix a hazardous waste tag immediately.[1]

[¢]

Chemical Name: Write "4-(tert-Butyl)-2-iodopyridine solution”.

[¢]

Constituents: List all solvents (e.g., "95% Ethyl Acetate, 5% lodopyridine").

[e]

Hazard Checkbox: Check "Toxic," "Irritant,” and "Halogenated."

o Transfer: Pour waste using a funnel in a fume hood. Do not overfill (leave 10% headspace).

[1]

e Secondary Containment: Place the waste bottle in a secondary tray to catch drips.

B. Solid Waste (Contaminated Silica/Consumables)[1]

e Scenario: You have run a column and the compound is on silica gel, or you have
contaminated paper towels/gloves.

e Protocol:

o

Bag the solid waste in a clear, chemically resistant bag (2-mil polyethylene).[1]

o

Double bag if the odor is perceptible (pyridines have a distinct, unpleasant odor).

[¢]

Tag as "Solid Waste - Halogenated Debris."[1]

[¢]

Do not place in regular trash or biohazard bins.

Emergency Procedures: Spill Management

lodinated pyridines can be persistent and smelly.[1] Prompt cleanup is required to prevent lab
contamination.[1][3]

Recommended Spill Kit:

e Absorbent: Vermiculite, sand, or commercial organic spill pads.
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o Neutralizer: 5% Sodium Thiosulfate solution (keep on hand).[1]

o PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles.[1]

Cleanup Workflow:

o Evacuate & Ventilate: If the spill is >100mL outside a hood, evacuate the immediate area.
e Absorb: Cover the liquid with absorbent material from the perimeter moving inward.

o Decontaminate (The lodine Check):

o If the spill area turns yellow/brown (indicating iodine release), spray lightly with 5% Sodium
Thiosulfate. This reduces volatile lodine (

) to non-volatile lodide (

), turning the color from brown to colorless.[1]
e Collect: Scoop absorbed material into a disposal bag. Label as "Halogenated Spill Debris."[1]

e Wash: Clean the surface with soapy water, then water.[1]

Regulatory & Compliance (RCRA Context)

In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is
mandatory.

e Waste Code Assignment:

o While 4-(tert-Butyl)-2-iodopyridine is not a specifically "Listed" waste (P or U list), it must
be characterized.[1][2]

o D001 (Ignitable): If in a flammable solvent (Flash point <60°C).[1]

o Halogenated Solvents (FO02/F001): If mixed with listed halogenated solvents (DCM, etc.).
[1]
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o Generator Knowledge: You must declare the halogen content. Most waste vendors charge
a premium for "High Halogen" (>2% halogen content) streams.[1]

» lodine Specifics: lodine is a heavy halogen.[1] Ensure your waste profile explicitly states
"Contains lodine" so the disposal facility does not use an incinerator incompatible with heavy
halogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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